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Compound of Interest

(5R,6S)-5-methoxy-4-
Compound Name:
oxaspiro[2.5]octan-6-ol

Cat. No.: B11762082

Get Quote

Abstract & Core Directive

Fumagillol (the alcohol derivative of Fumagillin) is a potent, irreversible inhibitor of Methionine

Aminopeptidase 2 (MetAP2), widely utilized in angiogenesis and anti-parasitic research. Its
lipophilic nature and structural sensitivity to photo-degradation present significant challenges in
reproducibility. Improper solubilization often leads to "silent precipitation"—micro-crystals that
form in aqueous media, reducing effective concentration and causing physical cellular stress.

This guide provides a validated, self-consistent protocol for dissolving, storing, and applying
Fumagillol in cell culture, ensuring maximum bioavailability and experimental integrity.

Physicochemical Profile & Solubility

Understanding the chemical limitations of Fumagillol is the first step to reproducible data. It is a
sesquiterpene with an epoxide group and a conjugated polyene chain, making it both
hydrophobic and chemically reactive.
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Table 1: Solubility & Stability Profile

Parameter

Specification

Critical Note

Molecular Weight

282.38 g/mol

Primary Solvent

DMSO (Anhydrous)

Solubility = 25 mg/mL (~88
mM). Preferred for stock.[1]

Secondary Solvent

Ethanol (Absolute)

Solubility = 30 mg/mL. Volatile;

less ideal for long-term stock.

Aqueous Solubility

Negligible (< 0.1 mg/mL)

Do NOT dissolve directly in

water or media.

Polyene chain degrades under

Light Sensitivity High o )
UV/Vis light. Use amber vials.
Storage (Powder) -20°C Desiccated.
) Stable for 6 months in DMSO.
Storage (Solution) -80°C

Avoid freeze-thaw cycles.

Mechanism of Action (Biological Context)

To interpret assay results correctly, one must understand the downstream effects of Fumagillol.

It covalently binds His231 in the active site of MetAP2. This inhibition prevents the removal of

N-terminal methionine from nascent proteins, leading to the activation of the p53 pathway and

subsequent G1 cell cycle arrest, particularly in endothelial cells.

Figure 1: Fumagillol Signaling Cascade
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Caption: Fumagillol irreversibly inhibits MetAP2, triggering a stress response that arrests
endothelial proliferation.

Validated Preparation Protocol

Safety Warning: Fumagillol is a mycotoxin.[2][3] Handle in a biosafety cabinet using nitrile
gloves.

Phase A: Stock Solution Preparation (10 mM)

Target: Create a high-concentration master stock in 200% DMSO to minimize solvent volume in
the final assay.

e Calculate: For 1 mg of Fumagillol (MW: 282.38 g/mol ):

o Equilibrate: Allow the vial of Fumagillol powder to warm to room temperature before opening.
This prevents condensation from forming on the hygroscopic powder.

o Dissolve: Add the calculated volume of Anhydrous DMSO (sterile filtered).

o Mix: Vortex gently for 30 seconds. Inspect for clarity. If particles remain, sonicate in a water
bath for 2 minutes (protect from light).

 Aliquot: Dispense into light-protective (amber) microcentrifuge tubes (e.g., 20 uL aliquots) to
avoid freeze-thaw cycles.

Store: Freeze immediately at -80°C.

Phase B: Serial Dilution & Cell Treatment

Challenge: Preventing "Hydrophobic Crash.” When a high-concentration DMSO stock hits
agueous media, hydrophobic drugs can precipitate instantly.

The "Intermediate Step” Method:
e Thaw: Thaw one aliquot of 10 mM stock in the dark at room temperature.

 Intermediate Dilution (100x): Prepare a 100 uM intermediate solution.
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o Mix: 10 pL of 10 mM Stock + 990 uL of Serum-Free Media (or PBS).

o Technique: Add the DMSO stock into the media while vortexing to ensure rapid dispersion.

» Final Working Solution (1x): Dilute the intermediate solution into complete cell culture media

to reach the desired assay concentration (e.g., 10 nM - 1 uM).

o Example (100 nM): Add 10 pL of Intermediate (100 puM) to 10 mL of Complete Media.

o Final DMSO Concentration: 0.001% (Well below the cytotoxicity threshold).

Figure 2: Workflow Diagram

S
Fumaygillol
Powder

Anhydrous
DMSO

Dissolve

Caption: Stepwise dilution
dosing.

Aliquot

Store -80°C

Intermediate Dilute to Target
(100 UM in PBS)

10 mM Stock
(Amber Vial)

1:100 Dilution
(Vortexing)
Assay Media

(A nM -1 uM) Treat Cells

Click to download full resolution via product page

strategy prevents precipitation shock and ensures homogenous

Quality Control & Troubleshooting

Vehicle Control

Fumagillol assays are sen

Validation

sitive. You must run a Vehicle Control containing the exact

concentration of DMSO used in your highest drug treatment (e.g., 0.1% DMSO).

e Pass Criteria: Vehicle-treated cells must show >95% viability compared to untreated media.

¢ Fail Criteria: If Vehicle ¢
contaminated.

ells show rounded morphology or detachment, your DMSO is toxic or
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Common Failure Modes

Observation Cause Solution

Use the Intermediate Dilution
Precipitate in Media "Hydrophobic Crash" step. Do not add 100% DMSO
stock directly to static media.

Wrap all tubes in foil. Turn off
Loss of Potency Photodegradation biosafety cabinet lights during

handling.

Fumaugillol is lipophilic. Use
. ] ) low-binding plasticware or
Inconsistent IC50 Adsorption to Plastic ) ) o
glass for intermediate dilutions

if possible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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